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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrotoluene

Cat. No.: B1271564

Technical Guide: 4-Bromo-2-fluoro-6-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular properties of 4-
Bromo-2-fluoro-6-nitrotoluene, a key chemical intermediate. Due to its specific arrangement
of functional groups, this compound serves as a valuable building block in the synthesis of
complex molecules within the pharmaceutical, agrochemical, and dye industries.

Molecular Structure and Properties

The foundational characteristics of 4-Bromo-2-fluoro-6-nitrotoluene are summarized below.
These quantitative data are essential for stoichiometric calculations, analytical characterization,
and process design.

Property Data

Molecular Formula C7HsBrFNO:2
Molecular Weight 234.02 g/mol
CAS Number 502496-34-6
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Applications in Synthesis

4-Bromo-2-fluoro-6-nitrotoluene is a versatile intermediate primarily utilized for its role in
introducing a substituted nitrophenyl moiety into larger molecules. Its applications span several
key industrial sectors:

e Pharmaceuticals: It acts as a crucial intermediate in the synthesis of Active Pharmaceutical
Ingredients (APIs). The strategic placement of the bromo, fluoro, and nitro groups allows for
subsequent chemical modifications to build complex drug candidates.[1][2]

e Agrochemicals: In the agrochemical sector, this compound is used in the development of
novel pesticides and herbicides.[1][2] Its structure is a key component in the synthesis of
active ingredients designed for crop protection.[1]

e Dyes and Pigments: The chemical's structure serves as a precursor in the manufacturing of
various dyes and pigments.[1]

Representative Experimental Protocol: Synthesis of
a Structural Isomer

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2-fluoro-6-
nitrotoluene is not readily available in the provided search results, a method for the synthesis
of its structural isomer, 2-Bromo-4-fluoro-6-nitrotoluene, has been documented. This procedure
illustrates a common synthetic strategy for the bromination of nitrotoluene derivatives.

Synthesis of 2-Bromo-4-fluoro-6-nitrotoluene from 4-Fluoro-2-nitrotoluene

This protocol details the bromination of 4-fluoro-2-nitrotoluene using N-bromosuccinimide
(NBS) as the brominating agent.

Materials:
e 4-Fluoro-2-nitrotoluene
o Trifluoroacetic acid

 Sulfuric acid (concentrated)
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N-bromosuccinimide (NBS)

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate

Ice

Procedure:

In a suitable reaction vessel, dissolve 10.0 g (64.4 mmol) of 4-fluoro-2-nitrotoluene in 40 mL
of trifluoroacetic acid.

To this solution, slowly add 12.5 mL of concentrated sulfuric acid.
Add 17.2 g (96.6 mmol) of N-bromosuccinimide (NBS) in portions.
Stir the reaction mixture at room temperature for 16 hours.

After the reaction is complete, carefully pour the mixture into ice water and continue stirring
for 15 minutes.

Extract the product with ethyl acetate.
Combine the organic layers and wash with a saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate and then concentrate it under reduced
pressure to yield the product, 1-bromo-5-fluoro-2-methyl-3-nitrobenzene (an isomer of the
target compound), as a yellow oil.[3]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-fluoro-6-

nitrotoluene.
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Reaction Workup

Extraction with Ethyl Acetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. 2-BROMO-4-FLUORO-6-NITROTOLUENE synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [4-Bromo-2-fluoro-6-nitrotoluene molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1271564#4-bromo-2-fluoro-6-nitrotoluene-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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